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Compound of Interest

Compound Name: Calcium salicylate

Cat. No.: B213194

An In-depth Technical Guide to Calcium Salicylate
(C14H10CaOs)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium salicylate (C14H10CaOes),
detailing its molecular structure, physicochemical properties, synthesis, and mechanism of
action. The information is intended to support research and development activities in the
pharmaceutical and chemical industries.

Molecular Structure and Physicochemical
Properties

Calcium salicylate is the calcium salt of salicylic acid, consisting of one calcium cation (Ca2*)
bonded to two salicylate anions (C7Hs037).[1][2][3] The chemical formula is C1aH10CaOe.[1][2]

[3]

Structural Characteristics

The salicylate ligand can coordinate with the calcium ion in several ways, leading to various
structural arrangements, including polymeric or discrete molecular structures.[1] The
coordination geometry around the calcium ion is flexible, with coordination numbers reported to
range from six to nine.[1] Key binding modes include:
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» Bidentate Chelating: The salicylate ligand binds to a single calcium ion through both of its
carboxylate oxygen atoms.[1]

» Bidentate Bridging: The carboxylate group of the salicylate ligand bridges two different
calcium ions.[1]

Powder X-ray Diffraction (PXRD) is an essential technique for the detailed characterization of
the solid-state structure of calcium salicylate.[1]

Physicochemical Data

The quantitative properties of calcium salicylate are summarized in the table below.

Property Value Reference
Molecular Formula C14H10CaOe [2][3]
Molecular Weight 314.30 g/mol [1][4]
IUPAC Name calcium;2-carboxyphenolate [1]

CAS Number 824-35-1 [1]

) o White to off-white crystalline
Physical Description . [4][5]
solid or powder.

Boiling Point (est.) 336.30 °C @ 760.00 mm Hg [6]

logP (o/w) (est.) 2.061 [6]

Influenced by temperature and
Solubility pH; basic conditions can [5]

enhance solubility.

Synthesis and Experimental Protocols

Calcium salicylate can be synthesized through various methods, with a notable green
chemistry approach being a solvent-free grindstone neutralization reaction.[1]

Experimental Protocol: Solvent-Free Synthesis
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This protocol describes the synthesis of calcium salicylate via a grindstone neutralization

reaction, which involves the direct solid-phase interaction of salicylic acid with a calcium

source.[1]

Materials:

Salicylic Acid (C7HsO3)

Calcium Carbonate (CaCOs) or Calcium Oxide (CaO)

Mortar and Pestle or Mechanical Grinder

Spatula

Analytical Balance

Methodology:

Stoichiometric Calculation: Calculate the required molar equivalents of salicylic acid and the
calcium source. The reaction stoichiometry is 2 moles of salicylic acid to 1 mole of calcium
carbonate/oxide.

Weighing: Accurately weigh the reactants using an analytical balance.
Grinding: Combine the salicylic acid and calcium source in a mortar or mechanical grinder.

Reaction: Grind the solids together vigorously for 15-30 minutes. The reaction is facilitated
by the mechanical energy supplied during grinding. The progress can be monitored by
observing changes in the texture and consistency of the powder.

Product Isolation: Once the reaction is complete, the resulting calcium salicylate powder
can be collected.

Purification (Optional): If necessary, the product can be purified by recrystallization from a
suitable solvent, although the solvent-free method often yields a high-purity product directly.

[1]
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Caption: General workflow for the synthesis and analysis of calcium salicylate.

Experimental Protocol: Spectroscopic Characterization
(FTIR)

Infrared (IR) spectroscopy is used to identify the functional groups present in calcium
salicylate.

Methodology:

o Sample Preparation: Prepare a KBr (potassium bromide) pellet. Mix a small amount of finely
ground calcium salicylate (approx. 1-2 mg) with dry KBr powder (approx. 100-200 mg).
Press the mixture into a thin, transparent pellet using a hydraulic press.

e Background Scan: Run a background spectrum of the empty sample holder to account for
atmospheric CO2 and Hz0.

o Sample Scan: Place the KBr pellet in the spectrometer and acquire the IR spectrum, typically
over a range of 4000-400 cm~1,

o Data Analysis: Analyze the resulting spectrum for characteristic absorption bands. Key
expected vibrations include:

o Aromatic C=C Stretching: 1600-1585 cm~* and 1500-1400 cm~1.[1]

o Carboxylate (-COO~) Stretching: Asymmetric and symmetric stretches.
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o Phenolic O-H Stretching: A broad band around 3300-3000 cm~* may be observed if
residual unreacted salicylic acid is present or if the salicylate is hydrated.[1]

Mechanism of Action and Biological Relevance

The biological and chemical activity of calcium salicylate is primarily attributed to the
salicylate anion.

Anti-Inflammatory Action

Salicylate acts as a non-steroidal anti-inflammatory drug (NSAID). Its primary mechanism is the
inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[7][8] This inhibition
blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of

(Arachidonic Acid)
;
)
(from Calcium Salicylate) Enzymes
;
(Prostaglandins)

Click to download full resolution via product page

inflammation, pain, and fever.[7]

Caption: Salicylate's inhibition of the COX pathway to reduce inflammation.

Other Biological Effects

» Mitochondrial Calcium Homeostasis: Salicylic acid and its derivatives have been noted in
biochemical studies for their ability to affect calcium homeostasis in mitochondria.[1]
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 Membrane Surface Charge: Salicylate can increase the negative surface charge on cell
membranes, which may influence the action of other drugs, such as calcium-antagonists.[9]

Applications in Research and Industry

Calcium salicylate has diverse applications, ranging from industrial uses to potential
pharmaceutical roles.

o Lubricant Additives: It serves as a high-performance detergent, corrosion inhibitor, and
antioxidant in lubricating oils and greases.[1] Sulfurized calcium salicylates show superior
thermal stability and antioxidant capabilities.[10]

e Pharmaceuticals: Due to its anti-inflammatory and analgesic properties, it is used in some
medical and pharmaceutical applications.[11]

o Cosmetics: It is used as a preservative in cosmetic formulations and has been deemed safe
for this use when formulated to be non-irritating.[4][6]

» Coordination Chemistry: It is a precursor in the synthesis of complex coordination polymers,
including heterometallic structures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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